Cas no 773874-64-9 (Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester)

Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester structure
773874-64-9 structure
Product Name:Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester
CAS No:773874-64-9
MF:C9H9FO4
MW:200.163766622543
CID:552290
PubChem ID:45091626
Update Time:2025-04-19

Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester
    • Benzoic acid, 3-fluoro-4-hydroxy-5-methoxy-, methyl ester (9CI)
    • SY318169
    • MFCD06203935
    • SCHEMBL17894021
    • 773874-64-9
    • methyl 3-fluoro-4-hydroxy-5-methoxybenzoate
    • Inchi: 1S/C9H9FO4/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4,11H,1-2H3
    • InChI Key: NBXDBARZOUWCNS-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(=O)OC)=CC(=C1O)OC

Computed Properties

  • Exact Mass: 200.048
  • Monoisotopic Mass: 200.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 1.5

Benzoic acid,3-fluoro-4-hydroxy-5-methoxy-, methyl ester Related Literature

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